3-((1-(Benzo[d][1,3]dioxole-5-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile

• IUPAC Name: 3-[1-(1,3-benzodioxole-5-carbonyl)pyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• InChI: InChI=1S/C17H14N4O4/c18-8-13-16(20-5-4-19-13)25-12-3-6-21(9-12)17(22)11-1-2-14-15(7-11)24-10-23-14/h1-2,4-5,7,12H,3,6,9-10H2
• InChI Key: SJMYALVTSMSAPI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=CN=C2C#N)C(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C17H14N4O4
• Molecular Weight: 338.32 g/mol

Description

“3-((1-(Benzo[d][1,3]dioxole-5-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile” is a chemical compound. It is offered by Benchchem for CAS No. 2034476-00-9.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Novel Pyridines and Their Biological Activities : A study demonstrated the synthesis of new pyridine derivatives from a similar core structure, showing antimicrobial and anticancer activities. These compounds were synthesized through reactions involving benzaldehyde, 2-acetylthiophene, ethyl cyanoacetate, and ammonium acetate, highlighting their potential in pharmaceutical research (Elewa et al., 2021).

• Antioxidant Activity of Heterocyclic Compounds : Another research focused on the antioxidant properties of novel fused heterocyclic compounds derived from Tetrahydropyrimidine Derivative, related to the chemical structure . These synthesized compounds demonstrated significant antioxidant activities, indicating their relevance in medicinal chemistry (Salem et al., 2015).

Chemical Reactivity and Synthesis Approaches

• Reactivity of 4-Oxo-4H-[1]benzopyran-3-carbonitriles : The reactivity of compounds structurally related to the query chemical was explored, showing the potential for synthesizing a variety of heterocyclic systems. This study provides insight into the chemical reactivity of such compounds, paving the way for the creation of new materials with potential applications in various fields (Ghosh et al., 1979).

Molecular Docking and In Vitro Screening

• Molecular Docking and Screening of Pyridine Derivatives : Research involving novel pyridine and fused pyridine derivatives, starting from a hydrazinyl pyridine-3-carbonitrile precursor similar to the query compound, were subjected to molecular docking screenings. These compounds were evaluated for antimicrobial and antioxidant activity, showcasing the integration of computational and experimental methods in drug discovery (Flefel et al., 2018).

Mechanism of Action

Target of Action

Similar compounds have been reported to target various cancer cell lines .

Mode of Action

Related compounds have been shown to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells .

Biochemical Pathways

Similar compounds have been reported to modulate microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure .